Cas no 107154-19-8 (Mandelamidine, m-(benzyloxy)- (6CI))

Mandelamidine,  m-(benzyloxy)-  (6CI) structure
107154-19-8 structure
Product Name:Mandelamidine, m-(benzyloxy)- (6CI)
CAS No:107154-19-8
MF:C15H16N2O2
MW:256.299743652344
CID:127471
Update Time:2023-04-05

Mandelamidine, m-(benzyloxy)- (6CI) Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanimidamide, a-hydroxy-3-(phenylmethoxy)-
    • Mandelamidine, m-(benzyloxy)- (6CI)
    • Mandelamidine, m-(benzyloxy)- (6CI)
    • Inchi: 1S/C15H16N2O2/c16-15(17)14(18)12-7-4-8-13(9-12)19-10-11-5-2-1-3-6-11/h1-9,14,18H,10H2,(H3,16,17)
    • InChI Key: INDTYDGNUPJHRA-UHFFFAOYSA-N
    • SMILES: C(N)(=N)C(C1=CC=CC(OCC2=CC=CC=C2)=C1)O

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 631
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.2
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